Cas no 987-78-0 (Citicoline)

Citicoline (Cytidine Diphosphate Choline) is an intermediate for the synthesis of phosphatidylcholine, a component of cell membrane, which plays a neuroprotective role

Citicoline structure

Product Name:Citicoline

CAS No:987-78-0

Molecular Formula:C₁₄H₂₆N₄O₁₁P₂

Molecular Weight:488.3240

MDL:MFCD00868097

CID:83267

PubChem ID:13804

Citicoline Properties

Names and Identifiers

- citicoline
- CYTIDINE DIPHOSPHATE CHOLINE
- CDP-CHOLINE
- cdp-cholin
- cdp-colina
- cereb
- choline,hydroxide,5'-esterwithcytidine5'-(trihydrogenpyrophosphate),inne
- Cytidine 5'-Diphosphatecholine
- CYTIDINE 5'-DIPHOSPHOCHOLINE
- Audes
- CDPC
- CDP-Cholion
- Citifar
- colite
- Cytidine 5'-?(trihydrogen diphosphate)?, P'-?[2-?(trimethylammonio)?ethyl] ester, inner salt
- cytidine-5'-diphosphocholine
- cytidinediphosphocholine
- ensign
- nicholin
- nicolin
- Reagin
- recofnan
- Rexort
- choline 5'-cytidine diphosphate
- choline cytidine diphosphate
- citicholine
- Cytidine choline diphosphate
- Cytidine diphosphate choline ester
- Cytidine diphosphorylcholine
- Cytidine 5'-(trihydrogen diphosphate) P'-[2-(trimethylammonio)ethyl] ester inner salt
- Cytidoline
- Cytidine 5'-diphosphate choline
- Cytidine diphosphocholine
- Cytidine-5’-diphosphate choline
- Difosfocin
- Citidoline
- Cyscholin
- Haocolin
- Suncholin
- Somazina
- Recognan
- Niticolin
- cyticholine
- Citicolinum
- Emicholin
- Citicolina
- Meibis
- Cytidine 5'-(choline diphosphate)
- Cytidine 5'-(cholinyl pyrophosphate)
- Choline 5'-cytidine d
- Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl] ester, inner salt
- Cytidine, 5'-pyrophosphate, ester with choline
- NSC 122002
- SCHEMBL221081
- Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl]ester, inner salt
- CHEBI:16436
- A847982
- Cytidine 5'-diphosphoric choline
- Cytidine diphosphate-choline;CDP-Choline;Cytidine 5'-diphosphocholine
- Cytidindiphosphocholin [German]
- 536BQ2JVC7
- Cytidine diphosphate cholin ester
- Cytidindiphosphocholin
- CDP-choline (neutral charge)
- DB12153
- Choline, ester with cytidine 5'-pyrophosphate
- 2-(((((((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethanaminium
- Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl] ester, inner salt
- [2-CYTIDYLATE-O'-PHOSPHONYLOXYL]-ETHYL-TRIMETHYL-AMMONIUM
- Citicolina [INN-Spanish]
- Cytidine 5'-(trihydrogen diphosphate), P'-(2-(trimethylammonio)ethyl) ester, inner salt
- DB04290
- CDP-choline
- BRN 4170138
- cytidine 5'-diphosphocholine
- IP 302
- cytidine diphosphate-choline
- 987-78-0
- citidin difosfato de colina
- EINECS 213-580-7
- RZZPDXZPRHQOCG-OJAKKHQRSA-N
- D00057
- MFCD00868097
- Nicholin (TN)
- 5'-O-[hydroxy({[2-(trimethylammonio)ethoxy]phosphinato}oxy)phosphoryl]cytidine
- CDP-cholin [German]
- CDP-colina [Spanish]
- C00307
- Cytidinediphosphoric choline
- C3438
- Cytidine 5'-(trihydrogen diphosphate), mono(2-(trimethylammonio)ethyl) ester, hydroxide, inner salt
- UNII-536BQ2JVC7
- AKOS025312525
- D81851
- EN300-7398882
- Ubelin
- IP-302
- CCG-269597
- Cytidine 5-diphosphocholine
- Choline cytidine 5'-pyrophosphate ester
- W-100063
- 5'-O-[(S)-hydroxy({[2-(trimethylammonio)ethoxy]phosphinato}oxy)phosphoryl]cytidine
- Q28529682
- {2-[({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl phosphonato)oxy]ethyl}trimethylazanium
- Startonyl
- Choline, hydroxide, 5'-ester with cytidine 5'-(trihydrogen pyrophosphate), inner salt
- Citidin difosfato de colina [Spanish]
- Citicolinum [INN-Latin]
- DTXSID9048431
- Citicoline (JP17/INN)
- Citicoline [INN:JAN]
- DA-62349
- Citicoline (JP18/INN)
- [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2-(trimethylazaniumyl)ethyl phosphate
- Citicoline Base
- +Expand
- MDL： MFCD00868097
- InChIKey： RZZPDXZPRHQOCG-OJAKKHQRSA-N
- Inchi： 1S/C14H26N4O11P2/c1-18(2,3)6-7-26-30(22,23)29-31(24,25)27-8-9-11(19)12(20)13(28-9)17-5-4-10(15)16-14(17)21/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24,25)/t9-,11-,12-,13-/m1/s1
- SMILES： P(=O)(O[H])(OP(=O)([O-])OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)O[H])O[H]

Computed Properties

Exact Mass: 488.10700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 10
Monoisotopic Mass: 487.1
Heavy Atom Count: 31
Complexity: 821
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -4
Topological Polar Surface Area: 214

Experimental Properties

LogP: -0.57910
PSA: 235.34000
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Color/Form: No data available
pka: 4.4(at 25℃)
Specific Rotation: D25 +19.0° (c = 0.86 in H2O)

Citicoline Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：warning
Toxicity：LD50 in mice, rats (mg/kg): 4600 ±335, 4150 ±370 i.v.; both species 8 g/kg orally (Grau)

Citicoline Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Citicoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IKMF-1g	Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl]ester, inner salt	987-78-0	95%	1g	$32.00	2024-04-19
A2B Chem LLC	AI65735-1g	Cytidine 5'-diphosphocholine	987-78-0	96%	1g	$14.00	2024-07-18
Aaron	AR00IKUR-100mg	Cytidine 5'-(trihydrogen diphosphate), P'-[2-(trimethylammonio)ethyl]ester, inner salt	987-78-0	95%	100mg	$4.00	2024-07-18
abcr	AB473398-1 g	Cytidine 5'-diphosphocholine, 95%; .	987-78-0	95%	1g	€69.90	2023-06-15
Ambeed	A178663-100mg	2-(((((((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethanaminium	987-78-0	96%	100mg	$6.0	2024-07-18
Chemenu	CM167655-100g	2-((((((4-amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-5-yl)oxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethan-1-aminium	987-78-0	97%	100g	$271	2023-01-06
ChemScence	CS-0009633-100mg	Citicoline	987-78-0	99.51%	100mg	$50.0	2022-04-26
eNovation Chemicals LLC	Y1103664-1kg	CDP-choline	987-78-0	98%	1kg	$760	2022-09-08
FUJIFILM	032-14071-100mg	Cytidine 5'-Diphosphocholine	987-78-0		100mg	JPY 4,100
Key Organics Ltd	AS-74186-1G	(2-{[({4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-5-yl}oxy)(hydroxy)phosphoryl phosphonato]oxy}ethyl)trimethylazanium	987-78-0	>97%	1g	£117.00	2023-06-14